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Compound of Interest

Compound Name: Dexchlorpheniramine

Cat. No.: B1670334

Essential Safety and Handling Guide for
Dexchlorpheniramine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Dexchlorpheniramine. It outlines essential personal
protective equipment (PPE), detailed handling procedures, and compliant disposal methods to
ensure a safe laboratory environment.

Hazard Identification and Classification

Dexchlorpheniramine is classified as hazardous. It is toxic if swallowed, can cause serious
eye damage, and may provoke an allergic skin reaction.[1] Furthermore, it is suspected of
damaging fertility or the unborn child and may cause organ damage through prolonged or
repeated exposure.[1]
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H301 Toxic if swallowed[1][2][3]
Serious Eye Damage H318 Causes serious eye damage
Skin Sensitization H317 May cause an allergic skin

reaction

. - Suspected of damaging fertility
Reproductive Toxicity H361 )
or the unborn child

N o May cause damage to organs
Specific Target Organ Toxicity
H373 through prolonged or repeated
(Repeated Exposure)
exposure

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling Dexchlorpheniramine, the
following personal protective equipment is mandatory.
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PPE Category Item Specification

Must be worn to protect
Eye Protection Safety Goggles or Face Shield  against splashes and airborne

particles.

Nitrile or neoprene gloves are
) ) ) recommended. Double gloving
Hand Protection Chemical-resistant Gloves ) ) ]
is advised for compounding,

administering, and disposal.

A disposable gown made of
] Laboratory Coat or Disposable  low-permeability fabric is
Body Protection )
Gown preferred to prevent skin

contact.

Required when handling the
) ) NIOSH- or CEN-certified powder outside of a ventilated
Respiratory Protection )
Respirator enclosure or when

aerosolization is possible.

Experimental Protocols: Handling and Storage

Handling:

¢ Ventilation: Always handle Dexchlorpheniramine in a well-ventilated area. The use of a
chemical fume hood is strongly recommended to minimize inhalation exposure.

¢ Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.

o Dust and Aerosol Prevention: Minimize the generation of dust and aerosols during handling.

o Personal Hygiene: Do not eat, drink, or smoke in areas where Dexchlorpheniramine is
handled. Wash hands thoroughly after handling the substance.

Storage:

o Container: Keep the container tightly sealed.
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» Conditions: Store in a cool, dry, and well-ventilated area, away from direct sunlight and
sources of ignition.

o Recommended Temperature: For the powder form, recommended storage temperatures are
-20°C for up to 3 years and 4°C for up to 2 years.

Accidental Release and First Aid Measures
Spill Response:

e Evacuate: Evacuate non-essential personnel from the spill area.

o Ventilate: Ensure adequate ventilation.

o Containment: Wear appropriate PPE. Use an inert absorbent material to contain and clean
up spills.

» Decontamination: Decontaminate the spill area and equipment with alcohol.

¢ Disposal: Collect all contaminated materials in a suitable, sealed container for proper
disposal.

First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
water for at least 15 minutes. Seek medical attention if irritation develops.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan
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All waste containing Dexchlorpheniramine must be treated as hazardous waste and disposed
of in accordance with all applicable federal, state, and local regulations.

Laboratory Waste:

e Collect all waste materials (including contaminated PPE, absorbent materials, and empty
containers) in a designated and clearly labeled hazardous waste container.

o Ensure the container is sealed to prevent leakage.
o Arrange for disposal through a licensed hazardous waste disposal company.

Unused Product (Household/Non-Laboratory): For the disposal of small quantities of unused
Dexchlorpheniramine outside of a laboratory setting, follow these FDA guidelines:

o Mix the medicine with an unpalatable substance such as dirt, cat litter, or used coffee
grounds. Do not crush tablets or capsules.

o Place the mixture in a sealed plastic bag or other container to prevent leakage.
» Dispose of the sealed container in the household trash.

e Remove or scratch out all personal information from the prescription label on the empty
container before recycling or discarding it.

¢ Do not flush unused Dexchlorpheniramine unless specifically instructed to do so by
healthcare professionals or official guidelines.

Quantitative Data

Parameter Value Species

LD50 Oral 188 mg/kg Rat

Workflow Diagrams
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Caption: Workflow for Handling Dexchlorpheniramine in a Laboratory Setting.
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Caption: Spill Response Protocol for Dexchlorpheniramine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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